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An In-depth Technical Guide to the Physical and Chemical Properties of Oleanolic Acid

Introduction
Oleanolic acid (OA) is a naturally occurring pentacyclic triterpenoid ubiquitously found in the

plant kingdom, including in many medicinal plants and food sources like olives.[1][2] It exists as

a free acid or as an aglycone for triterpenoid saponins.[1][3] Alongside its common isomer,

ursolic acid, oleanolic acid has garnered significant attention from the scientific community for

its diverse pharmacological activities, which include hepatoprotective, anti-inflammatory,

antioxidant, anti-tumor, and antiviral properties.[1][4][5] This technical guide provides a

comprehensive overview of the core physical and chemical properties of oleanolic acid,

intended for researchers, scientists, and professionals in drug development.

Chemical Identity and Structure
Oleanolic acid is structurally classified as a pentacyclic triterpenoid derived from the lupane

biosynthesis pathway.[2][3] Its structure features a hydroxyl group at the C-3 position, a

carboxylic acid at the C-28 position, and a double bond between C-12 and C-13.[6] This stable

molecular framework can withstand harsh conditions, such as boiling in hydrochloric acid.[6]

Table 1: General and Chemical Identification of Oleanolic Acid
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Property Value Source(s)

IUPAC Name

(4aS,6aR,6aS,6bR,8aR,10S,
12aR,14bS)-10-hydroxy-
2,2,6a,6b,9,9,12a-
heptamethyl-
1,3,4,5,6,6a,7,8,8a,10,11,12,
13,14b-
tetradecahydropicene-4a-
carboxylic acid

[7]

CAS Number 508-02-1 [7][8][9][10]

Molecular Formula C₃₀H₄₈O₃ [1][7][8][9]

Molecular Weight 456.7 g/mol [4][7][8][9]

Synonyms

Oleanic acid, Caryophyllin,

Astrantiagenin C,

Virgaureagenin B

[7][8][11]

| Chemical Class | Pentacyclic Triterpenoid, Hydroxy Monocarboxylic Acid |[3][7] |

Physicochemical Properties
Oleanolic acid appears as a fine, crystalline solid.[4][10] Its hydrophobic nature and low water

solubility are critical factors influencing its bioavailability and extraction methods.[4][12]

Table 2: Core Physical Properties of Oleanolic Acid
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Property Value Source(s)

Melting Point
>300 °C; typically 306-313
°C, 310 °C (decomposes)

[2][4][7][8][13]

Boiling Point 553-554 °C at 760 mmHg [4]

Physical Form
Solid, powder, fine needles

from alcohol
[7][10]

Color Light yellow [8]

pKa
2.52 (at 25°C) / 4.74 (strongest

acidic)
[8][10]

Density 1.10 g/cm³ (Solid) [13]

| Optical Rotation [α]D²⁰ | +83.3° (c = 0.6 in chloroform) |[8][10] |

Solubility
Oleanolic acid is characterized by its poor solubility in aqueous solutions, a factor that limits its

oral bioavailability.[4][12] It is, however, soluble in various organic solvents, which are

commonly used for its extraction from plant materials.[4][11][14]

Table 3: Solubility of Oleanolic Acid in Various Solvents
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Solvent Solubility Value Conditions Source(s)

Water
1.748 µg/L / 0.00082
g/L / ~0.02 µg/mL

- [4][15]

Ethanol ~5 mg/mL - [11]

Methanol Soluble in 235 parts - [10]

DMSO ~3 mg/mL - [11]

Dimethylformamide

(DMF)
~30 mg/mL - [11]

Acetone Soluble in 180 parts - [10]

Chloroform Soluble in 118 parts - [10]

Diethyl Ether Soluble in 65 parts - [10]

| DMF:PBS (pH 7.2) (1:2) | ~0.3 mg/mL | Aqueous buffer |[11] |

Spectroscopic Data
Spectroscopic analysis is fundamental for the identification and structural elucidation of

oleanolic acid.

Table 4: Key Spectroscopic Data for Oleanolic Acid
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Technique Key Signals / Peaks Source(s)

¹H-NMR

δ 5.49 ppm (1H, s, H-12
olefinic proton); δ 3.47 ppm

(1H, t, J=8.0 Hz, H-3);
Multiple signals for tertiary
methyl groups between δ
0.75 and 1.12 ppm.

[4][16]

¹³C-NMR

δ 181.4 ppm (C-28, carboxyl);

δ 146.1 ppm (C-13, olefinic); δ

123.8 ppm (C-12, olefinic); δ

79.4 ppm (C-3, oxygenated

carbon).

[4][17]

Mass Spectrometry (EIMS)

m/z 456 [M]⁺ (molecular ion);

m/z 248 (base peak, retro-

Diels-Alder fragment); m/z 203.

[16]

| Infrared (IR) (KBr) | 3500 cm⁻¹ (O-H stretch); 2950, 2850 cm⁻¹ (C-H stretch); 1715 cm⁻¹ (C=O

stretch of carboxylic acid). |[16] |

Experimental Protocols
Extraction and Isolation from Plant Material
This protocol describes a general workflow for the extraction and purification of oleanolic acid

from a plant source, such as cloves (Syzygium aromaticum).[16]

Methodology:

Extraction: The dried plant material (e.g., 1.5 kg of whole cloves) is sequentially and

exhaustively extracted with solvents of increasing polarity. A common sequence is hexane

followed by ethyl acetate.[16] The solvent is removed from each extract in vacuo to yield the

crude extracts.

Chromatographic Separation: The ethyl acetate extract, which is rich in triterpenoids, is

subjected to column chromatography over silica gel (e.g., 60-120 mesh).
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Elution: The column is eluted with a gradient of solvents, typically a mixture of hexane and

ethyl acetate with increasing polarity (e.g., starting from 8:2 hexane:ethyl acetate).[16]

Fraction Collection & Analysis: Fractions are collected and analyzed by Thin Layer

Chromatography (TLC) to identify those containing oleanolic acid.

Purification and Confirmation: Fractions containing the pure compound are combined, and

the solvent is evaporated. The structure of the isolated oleanolic acid is then confirmed using

spectroscopic methods (NMR, Mass Spectrometry).[16]

Dried Plant Material
(e.g., Cloves)

Solvent Extraction
(Hexane, then Ethyl Acetate)

Crude Ethyl Acetate
Extract

Silica Gel Column
Chromatography

Collect Fractions TLC Analysis Pure Oleanolic Acid

Combine
pure fractions

Click to download full resolution via product page

Caption: A generalized workflow for the extraction and isolation of oleanolic acid.

Determination of Melting Point by Differential Scanning
Calorimetry (DSC)
The melting point of oleanolic acid is often determined using DSC, which measures the heat

flow associated with thermal transitions.

Methodology:

Sample Preparation: A small, accurately weighed sample of pure oleanolic acid is placed into

a sealed aluminum capsule.[4]

Instrument Calibration: The instrument is calibrated using a standard with a known melting

point and heat of fusion, such as Indium (Tm = 156.6 °C).[4]

Thermal Scan: The sample is subjected to a controlled temperature program. For oleanolic

acid, a typical program would be a ramp from 60 °C to 320 °C at a heating rate of 40 °C/min.

[4]

Data Analysis: The melting point is identified as the onset or peak of the endothermic event

on the resulting thermogram. For oleanolic acid, a single endothermic peak is observed

around 309-310 °C.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://orgspectroscopyint.blogspot.com/2014/08/oleanolic-acid-spectral-data-and.html
https://orgspectroscopyint.blogspot.com/2014/08/oleanolic-acid-spectral-data-and.html
https://www.benchchem.com/product/b1662496?utm_src=pdf-body-img
https://www.mdpi.com/2072-6643/14/3/623
https://www.mdpi.com/2072-6643/14/3/623
https://www.mdpi.com/2072-6643/14/3/623
https://www.mdpi.com/2072-6643/14/3/623
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility Measurement by HPLC
The solubility of oleanolic acid in various solvents can be quantified using High-Performance

Liquid Chromatography (HPLC).

Methodology:

Sample Preparation: An excess amount of oleanolic acid is added to a known volume of the

solvent in a vial. The mixture is shaken in a constant temperature bath until equilibrium is

reached.

Filtration: The supernatant is filtered through a membrane filter (e.g., 0.45 µm PVDF) to

remove any undissolved solid.[12]

HPLC Analysis: The filtered solution is then analyzed by a calibrated HPLC system.

Column: C18 column (e.g., Sepax HP-C18, 5 µm, 4.6 mm × 150 mm).[14]

Mobile Phase: A mixture such as Methanol:Water:Phosphoric Acid (95:5:0.01 v/v/v).[14]

Detection: UV detector set at 210 nm.[14]

Quantification: The concentration of oleanolic acid in the solvent is determined by comparing

its peak area to a standard calibration curve.

Biosynthesis and Biological Relationships
Oleanolic acid is biosynthesized in plants from the precursor squalene. This pathway involves

cyclization to form β-amyrin, followed by a series of oxidations at the C-28 position catalyzed

by cytochrome P450 enzymes to form the final carboxylic acid.[2]
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Caption: Simplified biosynthetic pathway of oleanolic acid from mevalonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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